Cas no 24105-07-5 (2-propylcyclopent-2-en-1-one)

2-propylcyclopent-2-en-1-one structure
2-propylcyclopent-2-en-1-one structure
Product Name:2-propylcyclopent-2-en-1-one
CAS No:24105-07-5
MF:C8H12O
MW:124.180282592773
CID:1419629
PubChem ID:185555
Update Time:2025-04-20

2-propylcyclopent-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-propylcyclopent-2-en-1-one
    • AC1L4H36
    • 2-Propyl-cyclopent-2-enon
    • CTK1A7993
    • AC1Q6CEY
    • 2-Propyl-cyclopenten-(2)-on-(1)
    • 2-propyl-2-cyclopenten-1-one
    • propylcyclopentenone
    • 2-(1-Propyl)-cyclopenten-3-on
    • 2-propylcyclopent-2-enone
    • 2-propyl-cyclopent-2-enone
    • AG-K-83284
    • AR-1E5210
    • SureCN1044406
    • DTXSID20946936
    • SCHEMBL1044406
    • 24105-07-5
    • 2-Cyclopenten-1-one, 2-propyl-
    • Inchi: 1S/C8H12O/c1-2-4-7-5-3-6-8(7)9/h5H,2-4,6H2,1H3
    • InChI Key: OCFRCAFXNXHIIX-UHFFFAOYSA-N
    • SMILES: O=C1CCC=C1CCC

Computed Properties

  • Exact Mass: 124.08886
  • Monoisotopic Mass: 124.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Tautomer Count: 7
  • Surface Charge: 0
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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